![molecular formula C15H21NO3 B4934825 propyl 4-(pentanoylamino)benzoate](/img/structure/B4934825.png)
propyl 4-(pentanoylamino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propyl 4-(pentanoylamino)benzoate, also known as PPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. PPB is a derivative of benzoic acid and is commonly used as a tool compound to investigate the function of various ion channels and transporters in cells.
Scientific Research Applications
Propyl 4-(pentanoylamino)benzoate has been used extensively in scientific research as a tool compound to investigate the function of various ion channels and transporters in cells. This compound can selectively block the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which is important for regulating salt and water transport in epithelial cells. This compound has also been shown to inhibit the activity of the human equilibrative nucleoside transporter 1 (hENT1), which is involved in the uptake of nucleoside analog drugs used in cancer therapy.
Mechanism of Action
Propyl 4-(pentanoylamino)benzoate exerts its effects by binding to specific sites on ion channels and transporters, thereby blocking their activity. For example, this compound binds to a specific site on the CFTR channel, which prevents chloride ions from passing through the channel pore. This results in decreased salt and water transport in epithelial cells, which can have important physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cells. For example, this compound can reduce the activity of the CFTR channel, which can lead to decreased salt and water transport in epithelial cells. This can have important implications for diseases such as cystic fibrosis, where abnormal CFTR function can lead to thick, sticky mucus in the lungs and other organs. This compound has also been shown to inhibit the activity of hENT1, which can affect the uptake of nucleoside analog drugs used in cancer therapy.
Advantages and Limitations for Lab Experiments
Propyl 4-(pentanoylamino)benzoate has a number of advantages as a tool compound for scientific research. For example, this compound is highly selective for specific ion channels and transporters, which allows researchers to investigate the function of these proteins in cells. This compound is also relatively easy to synthesize and can be obtained in high purity. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, this compound may have off-target effects on other ion channels and transporters, which can complicate the interpretation of experimental results.
Future Directions
There are a number of potential future directions for the use of propyl 4-(pentanoylamino)benzoate in scientific research. For example, this compound could be used to investigate the role of CFTR in other tissues and organs besides the lungs. This compound could also be used to investigate the function of other ion channels and transporters in cells, and to develop new drugs that target these proteins. Additionally, this compound could be used in combination with other compounds to investigate complex signaling pathways in cells. Overall, this compound is a valuable tool compound for scientific research and has the potential to advance our understanding of a wide range of biological processes.
Synthesis Methods
Propyl 4-(pentanoylamino)benzoate can be synthesized using a variety of methods, but the most common approach involves the reaction of 4-aminobenzoic acid with pentanoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with propyl iodide to yield this compound. The overall yield of this synthesis method is typically around 50%.
Properties
IUPAC Name |
propyl 4-(pentanoylamino)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-3-5-6-14(17)16-13-9-7-12(8-10-13)15(18)19-11-4-2/h7-10H,3-6,11H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWPIKYDOYUXDMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC=C(C=C1)C(=O)OCCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.